Cas no 29156-65-8 (Aurate(1-),tetrachloro-, sodium, hydrate, (SP-4-1)- (9CI))

• Product Name: Aurate(1-),tetrachloro-, sodium, hydrate, (SP-4-1)- (9CI)
• CAS No: 29156-65-8
• MF: AuCl₄H₂NaO
• MW: 379.783600330353
• CID: 254147
• PubChem ID: 24863688
• Update Time: 2025-10-21

Aurate(1-),tetrachloro-, sodium, hydrate, (SP-4-1)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Aurate(1-),tetrachloro-, sodium, hydrate, (SP-4-1)- (9CI)
• SODIUM TETRACHLOROAURATE(III) HYDRATE
• sodium,tetrachlorogold(1-),hydrate
• Sodium tetrachloroaurate hydrate
• Aurate(1-),tetrachloro-, sodium, hydrate (8CI)
• Sodium tetrachloroaurate(iii)hydrate
• Sodiumtetrachloroaurate(III)hydrate
• 29156-65-8
• sodium;tetrachlorogold(1-);hydrate
• 948055-59-2
• DTXSID00593503
• Sodium tetrachloroaurate(1-)--water (1/1/1)
• Sodium tetrachloroaurate(III) xhydrate

• MDL： MFCD00149161
• Inchi： 1S/Au.4ClH.Na.H2O/h;4*1H;;1H2/q+3;;;;;+1;/p-4
• InChI Key： VTMCVHXKFJBNKC-UHFFFAOYSA-J
• SMILES： [Au-](Cl)(Cl)(Cl)Cl.[Na+].O

Computed Properties

• Exact Mass: 377.84200
• Monoisotopic Mass: 377.842315g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 19.1
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 1Ų

Experimental Properties

• Color/Form: Not available
• PSA: 9.23000
• LogP: 2.69120
• Solubility: Not available

Aurate(1-),tetrachloro-, sodium, hydrate, (SP-4-1)- (9CI) Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37/39
• Hazardous Material Identification：

Additional information on Aurate(1-),tetrachloro-, sodium, hydrate, (SP-4-1)- (9CI)

Aurate(1-), Tetrachloro-, Sodium, Hydrate, (SP-4-1)- (9CI) - CAS No. 29156-65-8

The compound Aurate(1-), Tetrachloro-, Sodium, Hydrate, (SP-4-1)- (9CI), also known by its CAS number 29156-65-8, is a significant chemical entity with diverse applications in various fields. This compound is a hydrated sodium salt of tetrachloroauric acid, which has been extensively studied for its unique properties and potential uses in medicine, materials science, and catalysis. Recent advancements in nanotechnology and medicinal chemistry have further highlighted its importance as a precursor for the synthesis of gold nanoparticles and its role in targeted drug delivery systems.

Aurate(1-) ions are characterized by their ability to coordinate with various ligands, making them versatile in forming complexes with tailored functionalities. The tetrachloroaurate ion (AuCl4^-) is particularly notable for its stability in aqueous solutions and its ability to act as a precursor for the formation of gold nanoparticles. These nanoparticles have found applications in catalysis, sensing, and imaging due to their unique electronic and optical properties. Recent studies have demonstrated that the controlled synthesis of gold nanoparticles using sodium tetrachloroaurate hydrate can lead to enhanced catalytic activity and improved biocompatibility.

The sodium salt of tetrachloroauric acid is widely used in the pharmaceutical industry as a precursor for the synthesis of gold-based drugs. For instance, it has been employed in the development of anti-cancer agents that exploit the unique properties of gold to target specific cellular pathways. The hydrate form ensures stability during storage and transportation, making it a preferred choice for large-scale production processes.

From a structural standpoint, Aurate(1-) ions exhibit a tetrahedral geometry around the gold atom, which contributes to their high stability and reactivity. The presence of four chloride ligands around the gold center allows for easy substitution reactions, enabling the formation of various gold complexes with different functional groups. This property has been exploited in recent research to develop highly selective catalysts for organic transformations.

In terms of applications, sodium tetrachloroaurate hydrate has been extensively used in the synthesis of colloidal gold solutions, which are widely used in diagnostic kits and biosensors. These solutions rely on the unique optical properties of gold nanoparticles to detect biomolecules with high sensitivity and specificity. Additionally, recent advancements in nanotechnology have led to the use of this compound in the development of plasmonic materials for next-generation optical devices.

From an environmental perspective, Aurate(1-) compounds have shown potential as catalysts for the degradation of organic pollutants under visible light irradiation. This application aligns with current trends toward sustainable chemistry and green technologies. Researchers have demonstrated that gold nanoparticles synthesized from sodium tetrachloroaurate hydrate can effectively catalyze the breakdown of harmful organic compounds in water, offering a promising solution for water purification.

In conclusion, Aurate(1-, Tetrachloro-, Sodium Hydrate) continues to be a focal point in both academic research and industrial applications due to its versatile properties and wide-ranging uses. As new discoveries emerge regarding its potential applications in medicine, materials science, and environmental technology, this compound is poised to play an even more significant role in shaping future innovations.